Cas no 2310011-76-6 (4-cyclopropyl-6-{1-(3,4-dihydro-2H-1-benzopyran-3-carbonyl)piperidin-4-ylmethoxy}pyrimidine)

• Product Name: 4-cyclopropyl-6-{1-(3,4-dihydro-2H-1-benzopyran-3-carbonyl)piperidin-4-ylmethoxy}pyrimidine
• CAS No: 2310011-76-6
• MF: C₂₃H₂₇N₃O₃
• MW: 393.47878575325
• CID: 5329768
• Update Time: 2025-10-07

4-cyclopropyl-6-{1-(3,4-dihydro-2H-1-benzopyran-3-carbonyl)piperidin-4-ylmethoxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• chroman-3-yl(4-(((6-cyclopropylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)methanone
• [4-[(6-cyclopropylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-(3,4-dihydro-2H-chromen-3-yl)methanone
• 4-cyclopropyl-6-{1-(3,4-dihydro-2H-1-benzopyran-3-carbonyl)piperidin-4-ylmethoxy}pyrimidine

• Inchi： 1S/C23H27N3O3/c27-23(19-11-18-3-1-2-4-21(18)28-14-19)26-9-7-16(8-10-26)13-29-22-12-20(17-5-6-17)24-15-25-22/h1-4,12,15-17,19H,5-11,13-14H2
• InChI Key： SIUZXWMHQPCIJY-UHFFFAOYSA-N
• SMILES： O(C1=CC(C2CC2)=NC=N1)CC1CCN(C(C2COC3C=CC=CC=3C2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 562
• XLogP3: 3
• Topological Polar Surface Area: 64.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 4-cyclopropyl-6-{1-(3,4-dihydro-2H-1-benzopyran-3-carbonyl)piperidin-4-ylmethoxy}pyrimidine

4-Cyclopropyl-6-{1-(3,4-Dihydro-2H-1-Benzopyran-3-Carbonyl)Piperidin-4-Ylmethoxy}Pyrimidine: A Comprehensive Overview

4-Cyclopropyl-6-{1-(3,4-dihydro-2H-1-benzopyran-3-carbonyl)piperidin-4-ylmethoxy}pyrimidine, identified by the CAS registry number 2310011-76-6, is a complex organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied due to their diverse biological activities and structural versatility.

The molecular structure of this compound is characterized by a pyrimidine ring system, which serves as a central scaffold for various functional groups. The presence of a cyclopropyl group at position 4 and a piperidinylmethoxy group at position 6 introduces unique steric and electronic properties, enhancing its pharmacological profile. The piperidine ring is further substituted with a benzopyran carbonyl group, which adds complexity to the molecule and potentially contributes to its bioactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield but also minimized the environmental footprint of the production process, aligning with the principles of green chemistry.

From a pharmacological perspective, this compound has demonstrated promising activity in preclinical studies, particularly in the context of cancer therapy. Research indicates that it may act as an inhibitor of specific kinase enzymes, which are often overexpressed in various malignancies. This suggests its potential role in targeted cancer treatment strategies.

In addition to its therapeutic applications, this compound has also been explored for its potential in other therapeutic areas such as neurodegenerative diseases and inflammatory conditions. Its ability to modulate cellular signaling pathways makes it a valuable candidate for further investigation.

The structural features of this compound also make it an attractive target for further chemical modifications. By altering substituents on the pyrimidine ring or modifying the side chains, researchers can potentially enhance its bioavailability, efficacy, and selectivity for specific targets.

From an analytical standpoint, advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the structure and purity of this compound. These methods provide critical insights into its molecular integrity and ensure compliance with quality standards required for preclinical and clinical studies.

In conclusion, 4-cyclopropyl-6-{1-(3,4-dihydro-2H-1-benzopyran-3-carbonyl)piperidin-4-ylmethoxy}pyrimidine represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activity profiles, positions it as a compelling candidate for future drug development efforts.